![molecular formula C13H20O2 B1329325 5-Heptylresorcinol CAS No. 500-67-4](/img/structure/B1329325.png)
5-Heptylresorcinol
Overview
Description
5-Heptylresorcinol is one of the main volatile compounds present in F. japonicum stem oils (6.5%) which presented apparent antioxidant and antibacterial capacities . It is a cannabinoid compound related to the structure of cannabinoids, which has been shown to have cannabinoid effects in animals and humans . It is also an analytical reference standard categorized as a precursor in the synthesis of cannabidiphorol (CBDP), Delta9-THCP, cannabigerophorol (CBGP), and cannabichromephorol (CBCP), among other cannabinoids .
Synthesis Analysis
The synthesis of 5-Heptylresorcinol was carried out as described for 5-Heptylresorcinol by using 15 (1.18 g, 5 mmol) and boron tribromide (11 mL, 11 mmol, 1 M solution in CH2Cl2) in anhydrous CH2Cl2 (40 mL): yield 91% (0.95 g); slightly brown solid . It is also categorized as a precursor in the synthesis of cannabidiphorol (CBDP), Delta9-THCP, cannabigerophorol (CBGP), and cannabichromephorol (CBCP), among other cannabinoids .
Molecular Structure Analysis
The molecular formula of 5-Heptylresorcinol is C13H20O2 . Its structure consists of a benzene ring with one hydroxyl group and a heptyl group attached . The molecular weight is 208.3 g/mol .
Chemical Reactions Analysis
Unfortunately, there is limited information available on the chemical reactions involving 5-Heptylresorcinol .
Physical And Chemical Properties Analysis
5-Heptylresorcinol is a crystalline solid . It is soluble in DMF, DMSO, and Ethanol . It has a molecular weight of 208.3 .
Scientific Research Applications
Cannabinoid Synthesis Precursor
5-Heptylresorcinol is used as an analytical reference standard and a precursor in the synthesis of various cannabinoids, including cannabidiphorol (CBDP), Delta9-THCP, cannabigerophorol (CBGP), and cannabichromephorol (CBCP) among others .
Hair Growth Stimulant
In personal care products, 5-Heptylresorcinol has been shown to promote hair growth by stimulating the proliferation of hair follicle cells .
Chemical Synthesis
This compound is significant in chemical synthesis, serving as a cornerstone compound with various applications and benefits in this field .
Skin Whitening Agent
Resorcinol derivatives, including 5-Heptylresorcinol, have been investigated for their effects on melanoma cells, melanin production, and tyrosinase activity, which are related to skin whitening effects .
Mechanism of Action
Target of Action
5-Heptylresorcinol primarily targets melanin production in the skin . It interacts with tyrosinase , an enzyme that plays a crucial role in the production of melanin .
Mode of Action
5-Heptylresorcinol inhibits the activity of tyrosinase, thereby reducing the production of melanin . This interaction results in a decrease in melanin content within the cells .
Biochemical Pathways
The primary biochemical pathway affected by 5-Heptylresorcinol is the melanogenesis pathway . By inhibiting tyrosinase, 5-Heptylresorcinol disrupts the conversion of tyrosine to melanin, leading to a reduction in melanin production .
Result of Action
The primary result of 5-Heptylresorcinol’s action is a reduction in melanin production . This leads to a skin whitening effect , making 5-Heptylresorcinol a potential ingredient in skin whitening products . Additionally, it has been found to have antioxidant, anti-microbial, anti-inflammatory, and anti-allergenic effects .
Action Environment
The action of 5-Heptylresorcinol can be influenced by various environmental factors. For instance, the compound should be stored in a dust-free environment to avoid formation of dust . Additionally, it should be kept away from sources of ignition . More research is needed to fully understand how other environmental factors might influence the action, efficacy, and stability of 5-Heptylresorcinol.
Safety and Hazards
properties
IUPAC Name |
5-heptylbenzene-1,3-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O2/c1-2-3-4-5-6-7-11-8-12(14)10-13(15)9-11/h8-10,14-15H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QENPJKGENOZEEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC1=CC(=CC(=C1)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00198173 | |
Record name | 5-Heptylresorcinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00198173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Heptylresorcinol | |
CAS RN |
500-67-4 | |
Record name | Spherophorol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=500-67-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Spherophorol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000500674 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Heptylresorcinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00198173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-heptylresorcinol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.191 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SPHEROPHOROL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B4PET57Y6R | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The study mentions that 5-heptylresorcinol was a prominent compound in the stem oil of Farfugium japonicum. What is the potential link between the presence of this compound and the observed antibacterial activity?
A1: The research paper by Wang et al. identified 5-heptylresorcinol as one of the major constituents in the stem oil of Farfugium japonicum. While the study doesn't directly investigate the mechanism of action of individual compounds, it suggests that the high concentration of 5-heptylresorcinol, along with other benzenes, terpenoids, and phenolics, could contribute to the strong antibacterial activity observed against methicillin-sensitive Staphylococcus aureus (MSSA) and methicillin-resistant Staphylococcus aureus (MRSA). Further research is needed to elucidate the specific mechanisms by which 5-heptylresorcinol might exert its antibacterial effects.
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